Cas no 1380151-77-8 (methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1380151-77-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5765603
• PubChem ID: 165680508
• Update Time: 2025-06-18

methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 1380151-77-8
• EN300-1738018

• Inchi： 1S/C10H16N2O3/c1-12-5-7(3-8(11)6-13)4-9(12)10(14)15-2/h4-5,8,13H,3,6,11H2,1-2H3
• InChI Key： YEEHVFHYUOXSKY-UHFFFAOYSA-N
• SMILES： OCC(CC1C=C(C(=O)OC)N(C)C=1)N

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1380151-77-8): A Comprehensive Overview

Methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 1380151-77-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group, an amino group, and a hydroxyl group, contribute to its unique chemical properties and biological interactions.

The methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate molecule exhibits a complex arrangement of functional groups that make it a versatile scaffold for medicinal chemistry. The pyrrole ring itself is known for its role in various natural products and pharmaceuticals, often serving as a core structure in bioactive molecules. The presence of the amino and hydroxyl groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in pyrrole derivatives due to their potential applications in treating various diseases. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate may contribute to its unique pharmacological profile, making it an attractive candidate for further research.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of structural features such as the methyl group, amino group, and hydroxyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility makes it an excellent starting point for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate with various biological targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, computational studies have suggested that this compound may interact with enzymes and receptors involved in cancer progression, making it a promising candidate for further investigation.

The synthesis of methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate presents both challenges and opportunities for chemists. The complex structure of this molecule requires careful planning and execution to ensure high yields and purity. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements are crucial for enabling further biological studies and potential clinical applications.

In addition to its potential therapeutic applications, methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate has also shown promise in the field of materials science. Its unique chemical properties make it a suitable candidate for developing new materials with specialized functions. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability and biocompatibility.

The future of research on methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate looks promising, with ongoing studies aimed at elucidating its full potential. As our understanding of its biological activities grows, so does the likelihood of discovering new therapeutic applications. Additionally, advancements in synthetic chemistry will continue to facilitate the production of this compound, making it more accessible for research purposes.

In conclusion, methyl 4-(2-amino-3-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1380151-77-8) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in drug development and materials science.